Cas no 2881-63-2 (Ethyl 3-(4-chlorophenyl)-3-oxopropanoate)

• Product Name: Ethyl 3-(4-chlorophenyl)-3-oxopropanoate
• CAS No: 2881-63-2
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• MDL: MFCD00018713
• CID: 261763
• PubChem ID: 24879805
• Update Time: 2025-04-19

Ethyl 3-(4-chlorophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-chlorophenyl)-3-oxo-propionate
• Ethyl 3-Oxo-3-(4-chlorophenyl)propionate
• (4-CHLORBENZOYL)-ESSIGSÄURE-ETHYLESTER
• Benzenepropanoic acid, 4-chloro-β-oxo-, ethyl ester
• Benzenepropanoic acid,4-chloro-b-oxo-, ethyl ester
• Ethyl (4-chlorobenzoyl)acetate
• ETHYL 3-(4-CHLOROPHENYL)-3-OXOPROPANOATE
• 3-(4-chlorophenyl)-3-oxopropionic acid ethyl ester
• 3-(4-Chloro-phenyl)-3-oxo-propionic acid ethylester
• 3-oxo-3-(4-chlorophenyl)propionic acid ethyl ester
• 4-chlorobenzoylacetic acid ethyl ester
• ethyl 3-(4-Chloro-phenyl)-3-oxopropanoate
• ethyl 4-chlorobenzoylacetate
• ethyl p-chlorobenzoyl-acetate
• 3-(4-Chlorophenyl)-3-oxopropanoic acid ethyl ester
• NSC 406743
• 3-(4-CHLORO-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER
• Benzenepropanoic acid, 4-chloro-beta-oxo-, ethyl ester
• DGCZHKABHPDNCC-UHFFFAOYSA-N
• 3-(4-chlorophenyl)-3-oxo-propionic acid ethyl ester
• NSC406743
• ethyl chlorobenzoyl acetate
• Ehtyl p-chloro
• AC-413
• ethyl p-chlorobenzoylacetate
• Ethyl 3-oxo-3-(4-chlorophenyl)propanoate
• 3-(4-Chlorophenyl)-3-oxopropanoic acid ethyl ester, Ethyl 3-(4-chlorophenyl)-3-oxopropanoate
• M6EC2D6ZXZ
• SCHEMBL276803
• AM9965
• DTXSID20183001
• Ethyl 4-chloro-beta-oxobenzenepropanoate
• EN300-68992
• A-oxo-, ethyl ester
• Z362636724
• Cinnamic acid, p-chloro-beta-hydroxy-, ethyl ester
• Ethyl 3-(4-chlorophenyl)-3-oxopropanoate #
• 2-Propenoic acid, 3-(4-chlorophenyl)-3-hydroxy-, ethyl ester
• MFCD00018713
• AI3-05833
• Ethyl3-(4-chlorophenyl)-3-oxo-propionate
• E1059
• FT-0634528
• Benzenepropanoic acid, 4-chloro-
• J-520805
• Ethyl 2-(4-chlorobenzoyl)acetate
• NSC-406743
• F0871-0804
• ETHYL(4-CHLOROBENZOYL)ACETATE
• Ethyl 3-(4-chlorophenyl)-3-oxopropionate
• AKOS000351168
• BB 0218096
• Ehtyl p-chlorobenzoylacetate
• ethyl(4-chloro)benzoylacetate
• DS-10979
• SY050577
• ethyl-4-chlorobenzoylacetate
• A819610
• CS-W008277
• Ethyl 3-(4-chlorophenyl)-3-hydroxy-2-propenoate
• J-017281
• ethyl 3-(4-chloro-phenyl)-3-oxo-propionate
• Ethyl (4-chloro)benzoylacetate
• 2881-63-2
• CHEMBL5273310
• STL185216
• ALBB-021377
• DB-047463
• Ethyl 3-(4-chlorophenyl)-3-oxopropanoate

• MDL： MFCD00018713
• Inchi： 1S/C11H11ClO3/c1-2-15-11(14)7-10(13)8-3-5-9(12)6-4-8/h3-6H,2,7H2,1H3
• InChI Key： DGCZHKABHPDNCC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 226.04000
• Monoisotopic Mass: 226.0396719 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4
• Molecular Weight: 226.65

Experimental Properties

• Color/Form: Not determined
• Density: 1.218 g/mL at 25 °C(lit.)
• Boiling Point: 123°C/0.5mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5500(lit.)
• PSA: 43.37000
• LogP: 2.47590
• Solubility: Not determined

Ethyl 3-(4-chlorophenyl)-3-oxopropanoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：0-10°C